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Compound of Interest

Compound Name: (22R)-Budesonide

Cat. No.: B15613620

Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the solubility of (22R)-Budesonide in

various organic solvents, offering crucial data for researchers, scientists, and professionals in

drug development. Budesonide, a potent glucocorticoid, exists as a mixture of two epimers,

22R and 22S. The (22R)-epimer is the more pharmacologically active isomer, making its

solubility characteristics a critical parameter for formulation development, bioavailability, and

therapeutic efficacy.[1][2] This document compiles available quantitative and qualitative

solubility data, details a standard experimental protocol for solubility determination, and

presents a visual workflow to guide laboratory practices.

Quantitative Solubility Data of Budesonide
The following table summarizes the known solubility of Budesonide in various organic solvents.

It is important to note that much of the publicly available data pertains to the epimeric mixture of

Budesonide. Where data specific to the (22R)-isomer is available, it has been noted.
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Organic
Solvent

Budesonide
Form

Solubility
(mg/mL)

Temperature
(°C)

Source(s)

Dimethyl

Sulfoxide

(DMSO)

Epimeric Mixture ~ 25 Not Specified [3]

Dimethylformami

de (DMF)
Epimeric Mixture ~ 20 Not Specified [3]

Ethanol Epimeric Mixture ~ 10 Not Specified [3]

Chloroform Epimeric Mixture Freely Soluble Not Specified [4][5]

Methanol (22R)-Isomer Soluble Not Specified [6]

Methanol Epimeric Mixture Freely Soluble Not Specified [5]

Methylene

Chloride
Epimeric Mixture Freely Soluble Not Specified

Ethanol (95%) Epimeric Mixture Freely Soluble Not Specified [5]

Ether Epimeric Mixture
Practically

Insoluble
Not Specified [5]

Heptane Epimeric Mixture
Practically

Insoluble
Not Specified

Note: "Freely Soluble" is a qualitative description from pharmacopeial standards, generally

indicating that 1 part of solute dissolves in 1 to 10 parts of solvent. "Soluble" indicates 1 part of

solute dissolves in 10 to 30 parts of solvent. "Sparingly Soluble" indicates 1 part of solute

dissolves in 30 to 100 parts of solvent. "Slightly Soluble" indicates 1 part of solute dissolves in

100 to 1000 parts of solvent. "Practically Insoluble" indicates 1 part of solute requires more

than 10,000 parts of solvent to dissolve.

Experimental Protocol: Equilibrium Solubility
Determination via Shake-Flask Method
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The shake-flask method is a widely accepted and robust technique for determining the

equilibrium solubility of a compound in a specific solvent.

1. Materials and Equipment:

(22R)-Budesonide (crystalline solid)

Selected organic solvent (analytical grade)

Scintillation vials or glass flasks with screw caps

Orbital shaker or rotator with temperature control

Analytical balance

Centrifuge

Syringe filters (e.g., 0.22 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable column and

detector (UV detector at λmax ≈ 243 nm for Budesonide)

Volumetric flasks and pipettes

2. Procedure:

Preparation of Supersaturated Solutions: Add an excess amount of (22R)-Budesonide to a

series of vials containing a known volume of the selected organic solvent. The excess solid

should be clearly visible.

Equilibration: Tightly cap the vials and place them in an orbital shaker set to a constant

temperature (e.g., 25 °C or 37 °C). Agitate the samples for a predetermined period (typically

24-72 hours) to ensure equilibrium is reached. The agitation speed should be sufficient to

keep the solid particles suspended.

Phase Separation: After the equilibration period, allow the vials to stand undisturbed at the

set temperature for a short period to allow for the sedimentation of the excess solid.
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Sample Collection and Filtration: Carefully withdraw an aliquot of the supernatant using a

syringe. Immediately filter the aliquot through a syringe filter into a clean vial to remove any

undissolved solid particles. This step is critical to prevent overestimation of solubility.

Dilution: Accurately dilute the filtered solution with a suitable solvent (often the mobile phase

of the analytical method) to a concentration within the calibration range of the analytical

method.

Quantification: Analyze the diluted samples using a validated HPLC method to determine the

concentration of (22R)-Budesonide.

Data Analysis: Calculate the solubility of (22R)-Budesonide in the organic solvent based on

the measured concentration and the dilution factor. The experiment should be performed in

triplicate to ensure the reliability of the results.

Experimental Workflow Diagram
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Preparation Equilibration Sampling & Analysis Result

Start Add Excess (22R)-Budesonide to Solvent Agitate at Constant Temperature (24-72h) Sedimentation Filter Supernatant Dilute Sample HPLC Analysis Calculate Solubility End

Click to download full resolution via product page

Caption: Experimental workflow for determining the equilibrium solubility of (22R)-Budesonide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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